10.1039/C3TA11277B | Directed growth of calcein/nile red coaxial nanowire arrays via a two-step dip-coating approach†

Directed growth of calcein/nile red coaxial nanowire arrays via a two-step dip-coating approach†

Journal of Materials Chemistry A Pub Date: 2013-05-17 DOI: 10.1039/C3TA11277B

Abstract

Superhydrophobic pillar-structured substrates are successful guides in the control of rupturing liquid films, then they can precisely position 1D nanostructures in a well-defined arrangement. Herein we demonstrate a two-step dip-coating approach to introduce a sheathing layer along aligned nanowires upon superhydrophobic pillar-structured surfaces, yielding precisely positioned core–sheath coaxial nanowire (CNWs) arrays. Notably, fluorescence resonance energy transfer (FRET) behaviors have appeared inside the as-prepared CNWs due to the contact between the donors and the acceptors in the CNW core and sheathing layer, respectively. Due to the FRET behavior inside the bead-shaped CNWs, these hierarchical 1D nanostructures could display different responses to diverse compounds.

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Directed growth of calcein/nile red coaxial nanowire arrays via a two-step dip-coating approach†

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Journal Name：Journal of Materials Chemistry A

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